5-[3-Hydroxy-3-(propan-2-yl)azetidin-1-yl]furan-2-carbaldehyde

• Molecular Formula: C11H15NO3
• Molecular Weight: 209.24 g/mol
• IUPAC Name: 5-(3-hydroxy-3-propan-2-ylazetidin-1-yl)furan-2-carbaldehyde
• InChI: InChI=1S/C11H15NO3/c1-8(2)11(14)6-12(7-11)10-4-3-9(5-13)15-10/h3-5,8,14H,6-7H2,1-2H3
• InChI Key: UPBSIKUARBKRHB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1(CN(C1)C2=CC=C(O2)C=O)O

Description

Chemical Structure and Key Features 5-[3-Hydroxy-3-(propan-2-yl)azetidin-1-yl]furan-2-carbaldehyde (CAS: 1855862-91-7) is a heterocyclic compound featuring a furan-2-carbaldehyde core substituted at the 5-position with a 3-hydroxy-3-(propan-2-yl)azetidine moiety (Figure 1). The azetidine ring (a four-membered nitrogen-containing heterocycle) introduces steric and electronic effects due to its constrained geometry, while the hydroxy and isopropyl groups enhance polarity and influence hydrogen-bonding interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[3-Hydroxy-3-(propan-2-yl)azetidin-1-yl]furan-2-carbaldehyde typically involves multiple steps, including the formation of the furan ring and the azetidine ringThe final step involves the addition of the furan ring to complete the synthesis .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the production process. Additionally, the use of advanced purification techniques, such as high-performance liquid chromatography (HPLC), ensures the high purity of the final product .

Chemical Reactions Analysis

Types of Reactions

5-[3-Hydroxy-3-(propan-2-yl)azetidin-1-yl]furan-2-carbaldehyde can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the aldehyde group to an alcohol group.

Substitution: The compound can participate in nucleophilic substitution reactions, where the furan ring or the azetidine ring is substituted with other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate (KMnO₄) for oxidation, reducing agents like sodium borohydride (NaBH₄) for reduction, and nucleophiles like amines or thiols for substitution reactions. Reaction conditions such as temperature, solvent, and pH are optimized based on the desired reaction .

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation of the compound can yield carboxylic acids, while reduction can produce alcohols. Substitution reactions can introduce various functional groups, leading to a wide range of derivatives .

Scientific Research Applications

5-[3-Hydroxy-3-(propan-2-yl)azetidin-1-yl]furan-2-carbaldehyde has several scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules.

Biology: The compound’s biological activity makes it a valuable tool in studying cellular processes and pathways.

Medicine: Due to its potential pharmacological properties, the compound is explored for its therapeutic applications, including antimicrobial, anti-inflammatory, and anticancer activities.

Industry: The compound’s chemical properties make it suitable for use in the development of new materials, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 5-[3-Hydroxy-3-(propan-2-yl)azetidin-1-yl]furan-2-carbaldehyde involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in bacterial cell wall synthesis, leading to antimicrobial effects . The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound is compared below with structurally related furan-2-carbaldehyde derivatives, focusing on substituent effects and thermodynamic properties.

Compound Name	Substituent	Molecular Formula	CAS Number	Key Features
5-[3-Hydroxy-3-(propan-2-yl)azetidin-1-yl]furan-2-carbaldehyde	3-Hydroxy-3-(propan-2-yl)azetidine	C₁₁H₁₅NO₃	1855862-91-7	Polar azetidine ring with hydroxy/isopropyl groups; potential for hydrogen bonding
5-(4-Nitrophenyl)-furan-2-carbaldehyde	4-Nitrophenyl	C₁₁H₇NO₄	Not specified	Strong electron-withdrawing nitro group; high thermal stability due to aromatic conjugation
5-(Methoxymethyl)furan-2-carbaldehyde	Methoxymethyl	C₇H₈O₃	1917-64-2	Ether linkage enhances solubility; lower steric hindrance
5-[4-(Propan-2-yl)phenoxymethyl]furan-2-carbaldehyde	4-(Propan-2-yl)phenoxymethyl	C₁₂H₁₅NO	75535-22-7	Bulky phenoxymethyl group; increased hydrophobicity

Thermodynamic Properties

Experimental data for the target compound are absent, but thermodynamic parameters of nitrophenyl-substituted analogs are well-documented (Table 2). For example:

Compound	ΔcH°m(cr) (kJ/mol)	ΔfH°m(cr) (kJ/mol)	ΔsubG°(298 K) (kJ/mol)	Reference
5-(4-Nitrophenyl)-furan-2-carbaldehyde	-4350 ± 12	-280 ± 3	98.2 ± 0.5
5-(2-Methyl-4-nitrophenyl)-furan-2-carbaldehyde	-4630 ± 15	-305 ± 4	102.1 ± 0.6

Key observations:

• Electron-withdrawing groups (e.g., nitro) increase sublimation Gibbs energy (ΔsubG°) due to enhanced intermolecular interactions in the crystalline state .
• Bulkier substituents (e.g., phenoxymethyl) may reduce volatility compared to smaller groups like methoxymethyl .

Biological Activity

5-[3-Hydroxy-3-(propan-2-yl)azetidin-1-yl]furan-2-carbaldehyde (CAS Number: 1855862-91-7) is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article provides a comprehensive overview of its biological properties, including its synthesis, mechanisms of action, and potential therapeutic applications.

The molecular formula of 5-[3-Hydroxy-3-(propan-2-yl)azetidin-1-yl]furan-2-carbaldehyde is $C_{11}H_{15}NO_3$, with a molecular weight of 209.24 g/mol. Its structure consists of a furan ring substituted with an azetidine moiety, which contributes to its biological activity.

Property	Value
CAS Number	1855862-91-7
Molecular Formula	C₁₁H₁₅NO₃
Molecular Weight	209.24 g/mol

Synthesis

The compound can be synthesized through various methods, including one-pot reactions that involve the condensation of appropriate aldehydes and amines. The synthesis typically yields high purity and can be characterized using techniques like NMR and HPLC .

Antimicrobial Activity

Research indicates that compounds similar to 5-[3-Hydroxy-3-(propan-2-yl)azetidin-1-yl]furan-2-carbaldehyde exhibit significant antimicrobial properties. For instance, derivatives containing furan rings have shown efficacy against various bacterial strains, including Staphylococcus aureus and Escherichia coli . The mechanism often involves disruption of bacterial cell walls or interference with metabolic pathways.

Anticancer Properties

Studies have demonstrated that this compound may possess anticancer activity. The furan moiety is known for its ability to induce apoptosis in cancer cells and inhibit tumor growth. The cytotoxic effects are likely mediated through the generation of reactive oxygen species (ROS), which can lead to cell death in malignant cells .

Anti-inflammatory Effects

Compounds with similar structures have been reported to exhibit anti-inflammatory effects by inhibiting pro-inflammatory cytokines and mediating the NF-kB pathway. This suggests potential applications in treating inflammatory diseases .

Case Studies

• Antimicrobial Efficacy : A study evaluated the antimicrobial activity of various furan derivatives, including those structurally related to our compound. The results showed an MIC (Minimum Inhibitory Concentration) range of 64–512 µg/mL against several pathogenic bacteria .
• Cytotoxicity Against Cancer Cells : In vitro assays demonstrated that derivatives of furan compounds induced significant cytotoxicity against human cancer cell lines, with IC50 values indicating potent activity .

The biological activities of 5-[3-Hydroxy-3-(propan-2-yl)azetidin-1-yl]furan-2-carbaldehyde can be attributed to several mechanisms:

• ROS Generation : Induces oxidative stress in cells, leading to apoptosis.
• Enzyme Inhibition : May inhibit specific enzymes involved in cancer cell proliferation or bacterial metabolism.